Cas no 1557753-01-1 (3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid)

• Product Name: 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid
• CAS No: 1557753-01-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5691432
• PubChem ID: 81805426
• Update Time: 2025-06-15

3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid
• AKOS020786476
• 1557753-01-1
• 3-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylicacid
• EN300-1449114
• 4-Pyridinecarboxylic acid, 3-(methyl-2-propyn-1-ylamino)-
• 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-3-6-12(2)9-7-11-5-4-8(9)10(13)14/h1,4-5,7H,6H2,2H3,(H,13,14)
• InChI Key： ZGSWQQNHGHXQFL-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1N(C)CC#C)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±40.0 °C(Predicted)
• pka: 1.41±0.36(Predicted)

Additional information on 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid

3-Methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic Acid: A Comprehensive Overview

3-Methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid, with the CAS number 1557753-01-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a propargyl group and an amine substituent on a pyridine core, contribute to its unique chemical and pharmacological properties.

The molecular structure of 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid consists of a pyridine ring substituted at the 3-position with a methyl group and at the 4-position with a carboxylic acid moiety. Additionally, the propargyl group is attached to the nitrogen atom of the pyridine ring. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Pyridine-based compounds have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems, enzyme inhibition, and anti-inflammatory responses. The amine functionality in 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid particularly, offers opportunities for hydrogen bonding interactions with biological targets, enhancing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The propargyl group, for instance, can undergo various chemical transformations such as Sonogashira coupling, which allows for the introduction of additional aryl or vinyl groups. This versatility makes it an attractive building block for constructing novel molecules with tailored pharmacological properties.

Recent studies have highlighted the importance of pyridine derivatives in the development of treatments for neurological disorders. For example, compounds similar to 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid have shown promise in preclinical models as potential modulators of glutamate receptor activity. Glutamate is an essential neurotransmitter involved in synaptic transmission, and dysregulation of its receptor systems has been implicated in conditions such as epilepsy, stroke, and neurodegenerative diseases.

The carboxylic acid moiety at the 4-position of the pyridine ring also contributes to the compound's pharmacological profile. Carboxylic acids are well-known for their ability to form stable salt forms with basic compounds, which can improve oral bioavailability and solubility. This property is particularly advantageous in drug formulation, where achieving optimal pharmacokinetic profiles is crucial for therapeutic efficacy.

In addition to its potential applications in central nervous system disorders, 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that certain pyridine derivatives can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation and pain.

The synthesis of 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by propargylation and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale.

The growing body of research on pyridine derivatives underscores their importance as pharmacophores in drug discovery. Computational modeling techniques have been increasingly employed to predict the binding interactions between these compounds and biological targets. These virtual screening approaches help identify lead candidates with high affinity and selectivity, reducing the time and cost associated with traditional high-throughput screening methods.

In conclusion, 3-methyl(prop-2-yn-1-yl)aminopyridine-4-carboxylic acid, CAS number 1557753-01-1, represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for further exploration in drug development. As research continues to uncover new applications for pyridine derivatives, this compound is poised to play a significant role in addressing various human health challenges.